6-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C19H18FN5O3/c20-14-6-2-1-5-13(14)18-21-17(28-24-18)10-12-4-3-9-25(11-12)19(27)15-7-8-16(26)23-22-15/h1-2,5-8,12H,3-4,9-11H2,(H,23,26)
• InChI Key: HGMZKBDQLIMBHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NNC(=O)C=C2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C19H18FN5O3
• Molecular Weight: 383.4 g/mol

Description

6-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C19H18FN5O3 and its molecular weight is 383.383. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism and Disposition

Research on compounds with similar structures, such as N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), focuses on their metabolism, disposition, and potential as therapeutic agents. For example, SB-649868, an orexin 1 and 2 receptor antagonist developed for insomnia, undergoes extensive metabolism, with fecal excretion being the principal route of elimination. Studies like these provide valuable information on the pharmacokinetic profiles of novel compounds, which is crucial for drug development (Renzulli et al., 2011).

Neuropharmacology

Investigations into compounds like midazolam (8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a] [1,4]benzodiazepine) contribute to our understanding of neuropharmacological effects, such as impacts on sleep patterns in normal subjects. These studies are fundamental in assessing the therapeutic potential of new compounds for disorders such as insomnia (Krieger et al., 1983).

Environmental Health Sciences

Research on the environmental exposure to organophosphorus and pyrethroid pesticides highlights the significance of understanding the toxicological profiles of chemical compounds. Such studies are crucial for public health, as they provide data on the potential health risks associated with exposure to these chemicals and inform regulatory policies (Babina et al., 2012).